Cas no 31460-68-1 (2-Azetidinecarboxamide,1-(1,1-dimethylethyl)-)

31460-68-1 structure
Product name:2-Azetidinecarboxamide,1-(1,1-dimethylethyl)-
2-Azetidinecarboxamide,1-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Azetidinecarboxamide,1-(1,1-dimethylethyl)-
- SMR000528597
- MLS000738264
- 1-tert-butylazetidine-2-carboxamide
- NSC-135862
- 31460-68-1
- SCHEMBL10159973
- NSC135862
- DTXSID00300294
- CHEMBL1376983
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- Inchi: InChI=1S/C8H16N2O/c1-8(2,3)10-5-4-6(10)7(9)11/h6H,4-5H2,1-3H3,(H2,9,11)
- InChI Key: IKWQUKXRSSVXMT-UHFFFAOYSA-N
- SMILES: CC(N1CCC1C(N)=O)(C)C
Computed Properties
- Exact Mass: 156.12638
- Monoisotopic Mass: 156.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3Ų
- XLogP3: 0.4
Experimental Properties
- Density: 1.064
- Boiling Point: 276.8°Cat760mmHg
- Flash Point: 121.2°C
- Refractive Index: 1.507
- PSA: 46.33
2-Azetidinecarboxamide,1-(1,1-dimethylethyl)- Related Literature
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1. Book reviews
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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